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Compound of Interest

Tert-butyl 4-amino-2,2-
Compound Name:

dimethylbutanoate
CAS No.: 1872039-50-3
Cat. No.: B2949027

Get Quote

Executive Summary

Lenacapavir (Sunlenca®, GS-6207) represents a paradigm shift in HIV-1 therapy, functioning
as a first-in-class capsid inhibitor. Its potency derives from a highly rigid, fused tricyclic scaffold
that binds to the interface of capsid hexamers.

This protocol details the synthesis of the Tricyclic Pyrazole Carboxylic Acid (Fragment C), a
rate-limiting intermediate in the Lenacapavir manufacturing route.[1] The core innovation
described herein is the use of Ethyl Hydrazinoacetate—an amino acid ester analog—to effect a
regioselective [3+2] cyclization. This method replaces earlier, lower-yielding routes and
establishes the critical pyrazole ring system required for the drug's "lock-and-key" binding
mechanism.

Chemical Strategy & Rationale
The Role of Amino Acid Esters in Heterocycle Formation
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While traditional amino acid esters (e.g., Glycine Ethyl Ester) are standard for amide couplings,
their hydrazine analogs (e.g., Ethyl Hydrazinoacetate) are potent dinucleophiles. In the
synthesis of Lenacapavir, Ethyl Hydrazinoacetate serves a dual function:

o Scaffold Construction: It provides the two nitrogen atoms for the pyrazole ring.

» Functional Handle: The ester moiety remains intact, serving as a latent carboxylic acid for
the subsequent amide coupling with the Lenacapavir amine core (Fragment A).

Retrosynthetic Logic

The synthesis of Lenacapavir converges on four key fragments. Fragment C is the most
chemically complex, requiring the fusion of a cyclopropane, cyclopentane, and pyrazole ring.
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Figure 1: Retrosynthetic disassembly of Lenacapavir highlighting the critical role of Fragment C
and its amino acid ester precursor.

Detailed Experimental Protocol
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Reaction Scheme: Pyrazole Ring Formation

Transformation:cis-Bicyclo[3.1.0]hexan-3-one

Tricyclic Pyrazole Ethyl Ester. Reagents: Ethyl Trifluoroacetate, LIHMDS (Lithium
Hexamethyldisilazide), Ethyl Hydrazinoacetate Hydrochloride.

Step-by-Step Methodology

Step 1: Claisen Condensation (Activation of the Ketone)

o Setup: Charge a dry, inerted (N2) reactor with Bicyclo[3.1.0]hexan-3-one (1.0 equiv) and
anhydrous THF (10 V). Cool the solution to -78 °C.

o Base Addition: Slowly add LIHMDS (1.0 M in THF, 1.1 equiv) over 45 minutes, maintaining
internal temperature < -70 °C. Stir for 1 hour to generate the lithium enolate.

o Acylation: Add Ethyl Trifluoroacetate (1.2 equiv) dropwise. The trifluoroacetyl group acts as a
directing group for the subsequent cyclization.

o Warm-up: Allow the mixture to warm to 0 °C over 2 hours. Monitor by HPLC for conversion to
the beta-diketone intermediate.

Step 2: Cyclocondensation with Ethyl Hydrazinoacetate

Preparation: In a separate vessel, prepare a slurry of Ethyl Hydrazinoacetate Hydrochloride
(1.5 equiv) in Ethanol (5 V). Neutralize with Triethylamine (1.5 equiv) if using the HCI salt.

o Addition: Transfer the enolate/diketone mixture from Step 1 into the Ethyl Hydrazinoacetate

slurry at room temperature.
o Cyclization: Heat the reaction mixture to reflux (78 °C) for 4—6 hours.

o Mechanistic Insight: The hydrazine amine attacks the ketone carbonyl, followed by
intramolecular attack of the hydrazine nitrogen onto the trifluoroacetyl carbonyl (or vice
versa, driven by thermodynamics to form the stable pyrazole).

o Workup: Cool to RT. Concentrate under reduced pressure to remove THF/EtOH. Dilute with
Ethyl Acetate and wash with 1N HCI (to remove unreacted hydrazine) and Brine.
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« Isolation: Dry organic layer over Na2SO4, filter, and concentrate. The crude product is a
Tricyclic Pyrazole Ethyl Ester.

Step 3: Downstream Functionalization (Summary)

o Oxidation: The benzylic position is oxidized (typically using NaClO2 or similar mild oxidants)
to install the necessary polarity.

e Hydrolysis: The ethyl ester (originating from the amino acid precursor) is hydrolyzed using
LiOH in THF/Water to yield the free carboxylic acid Fragment C.

Process Optimization Parameters

Recommended o ]
Parameter Criticality Impact on Quality
Range
Prevents self-
o ) condensation of the
Enolization Temp -78 °C to -60 °C High
ketone; controls
regioselectivity.
Excess ensures
) i ) complete conversion
Hydrazine Equiv 12-15€q Medium o
of the valuable bicyclic
intermediate.
Ethanol promotes the
) THF ) dehydration/cyclizatio
Solvent Switch Medium
EtOH n step better than
pure THF.
Cyclization is acid-
) o ] catalyzed; ensure
pH Control Neutral/Slightly Acidic High

base from Step 1 is

quenched or buffered.

Mechanism & Workflow Visualization

The following diagram illustrates the chemical flow from the starting amino acid ester derivative
to the integrated Lenacapavir scaffold.
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Figure 2: Process flow diagram for the conversion of Bicyclohexanone to Fragment C using
Ethyl Hydrazinoacetate.[2]

Quality Control & Analytical Standards

To ensure the integrity of the intermediate synthesized via this protocol, the following analytical
controls are mandatory:

e H-NMR (400 MHz, DMSO-d6):

o Diagnostic signal: Pyrazole proton (if not fully substituted) or the distinct methylene
protons from the ethyl hydrazinoacetate incorporation (quartet at ~4.1 ppm for O-CH2-
CHa3, triplet at ~1.2 ppm).

o The disappearance of the ketone carbonyl signal (~210 ppm in C13) confirms cyclization.
e HPLC Purity:

o Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus).

o Mobile Phase: Water (0.1% TFA) / Acetonitrile gradient.

o Target Purity: >98.0% a/a prior to hydrolysis.

o Chiral Purity (Critical):
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o Since the starting bicyclic ketone is often resolved or synthesized asymmetrically (e.g.,
from (R)-epichlorohydrin), the optical purity must be maintained.[3]

o Method: Chiral SFC (Supercritical Fluid Chromatography).[1]

o Limit: >99% ee.[3]

Safety & Handling

o Hydrazine Derivatives: Ethyl Hydrazinoacetate is a hydrazine derivative and should be
treated as a potential genotoxin. All weighing and handling must occur in a fume hood or
isolator.

o LIHMDS: Pyrophoric hazard. Handle under strict inert atmosphere.

» Waste Disposal: Aqueous waste from the cyclization contains hydrazine residues; treat with
bleach (hypochlorite) to quench before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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